![molecular formula C14H11ClO2 B1454229 3'-Chloro-4'-methyl-[1,1'-biphenyl]-3-carboxylic acid CAS No. 885963-10-0](/img/structure/B1454229.png)
3'-Chloro-4'-methyl-[1,1'-biphenyl]-3-carboxylic acid
Overview
Description
3-Chloro-4'-methyl-[1,1'-biphenyl]-3-carboxylic acid, also known as CMBC, is a synthetic organic compound with a wide range of applications in the pharmaceutical and chemical industries. CMBC has been studied extensively due to its unique properties, which make it suitable for use in a variety of applications.
Scientific Research Applications
Organic Synthesis: Suzuki–Miyaura Coupling
This compound is utilized in the Suzuki–Miyaura coupling reaction, a prominent method for forming carbon-carbon bonds. The reaction conditions are mild and tolerant of various functional groups, making it a versatile tool in organic synthesis .
Medicinal Chemistry: Drug Development
In medicinal chemistry, this compound serves as a building block for synthesizing potential therapeutic agents. Its benzoic acid moiety can be modified to create new compounds with potential biological activity .
Agriculture: Pesticide Synthesis
The chloro and methyl groups on the biphenyl ring can be exploited to synthesize pesticides. These derivatives can be designed to target specific pests or weeds without harming crops .
Material Science: Polymer Chemistry
In material science, this compound can be incorporated into polymers to alter their properties. For example, it can be used to create polymers with enhanced thermal stability or specific electronic characteristics .
Environmental Science: Pollutant Degradation
Research in environmental science may explore the use of this compound in the degradation of pollutants. Its chemical structure could be part of a catalyst system that helps break down harmful environmental contaminants .
Analytical Chemistry: Chromatography Standards
In analytical chemistry, derivatives of this compound can be used as standards in chromatography to help identify and quantify similar compounds in complex mixtures .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound could be used to study enzyme inhibition. By observing how enzymes interact with this compound, researchers can gain insights into enzyme mechanisms and design inhibitors for therapeutic use .
Chemical Education: Teaching Aromatic Substitution Reactions
Lastly, in chemical education, this compound can be used to demonstrate electrophilic aromatic substitution reactions. It provides a practical example for students learning about the reactivity of aromatic compounds .
properties
IUPAC Name |
3-(3-chloro-4-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-9-5-6-11(8-13(9)15)10-3-2-4-12(7-10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVCKUUQPBZDSMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=CC=C2)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30680137 |
Source
|
| Record name | 3'-Chloro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30680137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Chloro-4'-methyl-[1,1'-biphenyl]-3-carboxylic acid | |
CAS RN |
885963-10-0 |
Source
|
| Record name | 3'-Chloro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30680137 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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